4-N-[(3-methoxyphenyl)methyl]-1-N-phenylpiperidine-1,4-dicarboxamide

• IUPAC Name: 4-N-[(3-methoxyphenyl)methyl]-1-N-phenylpiperidine-1,4-dicarboxamide
• InChI: InChI=1S/C21H25N3O3/c1-27-19-9-5-6-16(14-19)15-22-20(25)17-10-12-24(13-11-17)21(26)23-18-7-3-2-4-8-18/h2-9,14,17H,10-13,15H2,1H3,(H,22,25)(H,23,26)
• InChI Key: WKZVNOSJVYMNRX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C2CCN(CC2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol

Description

4-N-[(3-methoxyphenyl)methyl]-1-N-phenylpiperidine-1,4-dicarboxamide, also known as MPDC, is a chemical compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 4-N-[(3-methoxyphenyl)methyl]-1-N-phenylpiperidine-1,4-dicarboxamide is not fully understood, but it is believed to act as a sigma-1 receptor agonist, which can modulate various cellular processes. It has been suggested that 4-N-[(3-methoxyphenyl)methyl]-1-N-phenylpiperidine-1,4-dicarboxamide may have neuroprotective effects by reducing oxidative stress and inflammation, as well as modulating calcium signaling and neurotransmitter release.
Biochemical and Physiological Effects:
4-N-[(3-methoxyphenyl)methyl]-1-N-phenylpiperidine-1,4-dicarboxamide has been shown to have various biochemical and physiological effects, including reducing oxidative stress and inflammation, modulating calcium signaling and neurotransmitter release, and regulating ion channel activity. It has also been suggested to have potential therapeutic applications in various neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-N-[(3-methoxyphenyl)methyl]-1-N-phenylpiperidine-1,4-dicarboxamide in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various cellular processes. However, one of the limitations of using 4-N-[(3-methoxyphenyl)methyl]-1-N-phenylpiperidine-1,4-dicarboxamide is its potential off-target effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for the study of 4-N-[(3-methoxyphenyl)methyl]-1-N-phenylpiperidine-1,4-dicarboxamide, including further investigation of its mechanism of action, potential therapeutic applications in neurological disorders, and development of more selective sigma-1 receptor agonists. Additionally, the use of 4-N-[(3-methoxyphenyl)methyl]-1-N-phenylpiperidine-1,4-dicarboxamide in combination with other compounds may provide new insights into its potential applications in scientific research.

Synthesis Methods

4-N-[(3-methoxyphenyl)methyl]-1-N-phenylpiperidine-1,4-dicarboxamide can be synthesized through a multi-step process involving the reaction of piperidine with 3-methoxybenzyl chloride, followed by the reaction with phthalic anhydride and subsequent purification steps. The final product is a white crystalline solid with a melting point of 220-222°C.

Scientific Research Applications

4-N-[(3-methoxyphenyl)methyl]-1-N-phenylpiperidine-1,4-dicarboxamide has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and toxicology. It has been shown to have an affinity for the sigma-1 receptor, which is involved in modulating various cellular processes such as calcium signaling, ion channel activity, and neurotransmitter release.